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Compound of Interest

Compound Name: Cadmium isooctanoate

Cat. No.: B15174993 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cadmium isooctanoate, a cadmium salt of isooctanoic acid, is a compound of interest in

various industrial applications. However, its potential impact on biological systems necessitates

a thorough understanding of its physicochemical properties. This technical guide provides a

comprehensive overview of the known characteristics of cadmium isooctanoate, outlines

experimental protocols for determining its key properties, and visualizes the toxicological

pathways associated with cadmium exposure.

Core Physicochemical Properties
A summary of the available quantitative data for cadmium isooctanoate is presented in Table

1. It is important to note that specific experimental data for several properties of cadmium
isooctanoate, such as its physical state, melting point, and boiling point, are not readily

available in the public domain. The data presented is based on available chemical databases

and reports.

Table 1: Summary of Physicochemical Properties of Cadmium Isooctanoate
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Property Value Source

Molecular Formula C₁₆H₃₀CdO₄

Molecular Weight 398.818 g/mol

CAS Number 30304-32-6

Physical State Information not available

Solubility in Water

Expected to be low, similar to

other long-chain metal

carboxylates.

Solubility in Organic Solvents
Expected to be soluble in non-

polar organic solvents.

Melting Point Information not available

Boiling Point Information not available

Experimental Protocols for Property Determination
Due to the limited availability of specific experimental data for cadmium isooctanoate, this

section outlines general methodologies for determining key physicochemical properties

applicable to metal carboxylates.

Determination of Physical State and Appearance
Methodology:

Visual Inspection: A sample of cadmium isooctanoate is visually inspected at room

temperature (approximately 20-25°C) and standard atmospheric pressure.

Description: The physical form (e.g., crystalline solid, amorphous powder, waxy solid, liquid)

and color are recorded.

Microscopy: For solid samples, optical microscopy can be employed to observe the crystal

morphology, if any.
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Determination of Melting Point
Methodology (Capillary Method):

Sample Preparation: A small amount of finely powdered, dry cadmium isooctanoate is

packed into a capillary tube.

Apparatus: A calibrated melting point apparatus is used.

Heating: The capillary tube is placed in the heating block of the apparatus. The temperature

is raised at a slow, controlled rate (e.g., 1-2°C per minute) near the expected melting point.

Observation: The temperature at which the substance first begins to melt (onset) and the

temperature at which the last solid particle disappears (completion) are recorded as the

melting point range.

Determination of Solubility
Methodology (Shake-Flask Method):

Solvent Selection: A range of solvents of varying polarities should be tested, including water,

ethanol, methanol, acetone, toluene, and hexane.

Equilibration: An excess amount of cadmium isooctanoate is added to a known volume of

the solvent in a sealed flask. The flask is then agitated (e.g., using a shaker bath) at a

constant temperature (e.g., 25°C) for a prolonged period (e.g., 24-48 hours) to ensure

equilibrium is reached.

Phase Separation: The mixture is allowed to stand, or is centrifuged, to separate the

undissolved solid from the saturated solution.

Quantification: A known volume of the clear, saturated solution is carefully removed. The

concentration of cadmium isooctanoate in the solution is determined using a suitable

analytical technique, such as atomic absorption spectroscopy (AAS) or inductively coupled

plasma-mass spectrometry (ICP-MS) to measure the cadmium concentration.

Calculation: The solubility is expressed as mass of solute per volume or mass of solvent

(e.g., g/L or g/100g ).
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Logical Workflow for Physicochemical
Characterization
The following diagram illustrates a logical workflow for the comprehensive physicochemical

characterization of a metal carboxylate like cadmium isooctanoate.

Workflow for Physicochemical Characterization
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Caption: Logical workflow for the physicochemical characterization of cadmium isooctanoate.
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Toxicological Signaling Pathways of Cadmium
While specific signaling pathways for cadmium isooctanoate have not been elucidated, the

toxicity of cadmium compounds is generally attributed to the cadmium ion (Cd²⁺). The following

diagrams illustrate key signaling pathways known to be affected by cadmium exposure.

Cadmium-Induced Oxidative Stress
Cadmium is a potent inducer of oxidative stress by increasing the production of reactive

oxygen species (ROS) and depleting cellular antioxidants.

Cadmium-Induced Oxidative Stress
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Caption: Simplified pathway of cadmium-induced oxidative stress.

Cadmium and NF-κB Signaling Pathway
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Cadmium has been shown to activate the NF-κB (nuclear factor kappa-light-chain-enhancer of

activated B cells) signaling pathway, a key regulator of the inflammatory response.

Cadmium and NF-κB Signaling
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Caption: Cadmium's activation of the NF-κB signaling pathway.

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15174993?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15174993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This technical guide provides a summary of the currently available physicochemical data for

cadmium isooctanoate. It highlights the need for further experimental investigation to fully

characterize this compound. The provided experimental protocols offer a framework for

obtaining the missing data, which is crucial for a comprehensive risk assessment and for

ensuring its safe handling and use in any application. The visualized toxicological pathways,

based on the known effects of the cadmium ion, underscore the potential biological impact of

this compound and the importance of understanding its properties for researchers, scientists,

and drug development professionals.

To cite this document: BenchChem. [Physicochemical Properties of Cadmium Isooctanoate:
An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15174993#physicochemical-properties-of-cadmium-
isooctanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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